Cas no 2228582-53-2 (2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol)

• Product Name: 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol
• CAS No: 2228582-53-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5766844
• PubChem ID: 165653548
• Update Time: 2025-07-10

2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-[1-(1-hydroxyethyl)cyclopropyl]-6-methoxyphenol
• EN300-1935974
• 2228582-53-2
• 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol

• Inchi： 1S/C12H15BrO3/c1-7(14)12(5-6-12)8-3-4-9(16-2)11(15)10(8)13/h3-4,7,14-15H,5-6H2,1-2H3
• InChI Key： SMDGCXIEWDLEHA-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1(C(C)O)CC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol

Comprehensive Analysis of 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol (CAS No. 2228582-53-2)

The compound 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol (CAS No. 2228582-53-2) is a structurally unique phenolic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a brominated phenol core, a cyclopropyl moiety, and a hydroxyethyl side chain, offers versatile reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its ability to participate in cross-coupling reactions and serve as a building block for complex architectures.

In recent years, the demand for functionalized phenolic compounds like 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol has surged due to their utility in drug discovery. The compound’s bromine substituent enables facile derivatization via Suzuki-Miyaura or Buchwald-Hartwig reactions, making it valuable for constructing heterocyclic scaffolds. Additionally, its methoxy group enhances solubility and stability, addressing common challenges in medicinal chemistry. These attributes align with current trends in green chemistry, where efficient synthesis and minimal waste generation are prioritized.

From an agrochemical perspective, CAS No. 2228582-53-2 exhibits potential as a precursor for crop protection agents. Its cyclopropyl ring is a key motif in many pesticides, contributing to enhanced bioactivity and environmental persistence. As sustainable agriculture gains traction, compounds like this are being explored for their low-toxicity profiles and compatibility with integrated pest management (IPM) systems. This aligns with global searches for eco-friendly agrochemicals and biodegradable solutions.

The synthesis of 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol typically involves multi-step protocols, including electrophilic aromatic bromination and cyclopropanation. Advanced techniques like microwave-assisted synthesis have been employed to improve yields and reduce reaction times, reflecting the industry’s shift toward high-throughput methodologies. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a critical factor for regulatory compliance in pharmaceutical applications.

Emerging discussions in scientific forums highlight the compound’s relevance to AI-driven drug design. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. This intersects with popular search queries such as "phenolic compounds in drug development" and "brominated intermediates for medicinal chemistry", underscoring its interdisciplinary appeal. Furthermore, its structural features are being studied for antioxidant properties, a hot topic in nutraceutical research.

In summary, 2-bromo-3-1-(1-hydroxyethyl)cyclopropyl-6-methoxyphenol (CAS No. 2228582-53-2) represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and agrochemicals, coupled with its compatibility with sustainable practices, positions it as a compound of enduring interest. As research continues to uncover new applications, its role in addressing global challenges—from disease treatment to food security—will likely expand.